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Compound of Interest

Compound Name:
2-Chloro-5-

(hydroxymethyl)benzoic acid

CAS No.: 90270-93-2

Cat. No.: B1427052

Get Quote

CAS No: 90270-93-2 | Molecular Formula: C₈H₇ClO₃ | MW: 186.59 g/mol

Executive Summary: The Scaffold & Its Utility
In the realm of medicinal chemistry, 2-Chloro-5-(hydroxymethyl)benzoic acid serves as a

"privileged scaffold." Its value lies in its bifunctionality: the ortho-chloro benzoic acid moiety

provides a steric and electronic anchor often used to lock protein-ligand conformations

(common in kinase and protease inhibitors), while the meta-hydroxymethyl group acts as a

versatile synthetic handle.

Unlike simple benzoic acids, the presence of the hydroxymethyl group introduces specific

stability and reactivity considerations—namely, susceptibility to oxidation and condensation—

which dictate the safety and handling protocols outlined below.

Physicochemical Profile & Hazard Identification
Expert Insight: The ortho-chloro substituent significantly increases the acidity of the carboxylic

acid compared to unsubstituted benzoic acid (pKa ~2.9 vs. 4.2) due to the inductive electron-
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withdrawing effect and steric inhibition of resonance. This makes the solid dust more irritating

to mucous membranes than standard organic acids.

Table 1: Technical Specifications
Property Value / Description Source/Prediction

Appearance
White to off-white crystalline

powder
Observed

Melting Point 155–160 °C (Predicted) Analog Read-Across [1]

Acidity (pKa) ~2.95 (Carboxylic Acid) Calculated (Hammett)

LogP ~1.35 Predicted (Consensus)

Solubility
Soluble in DMSO, Methanol,

THF; Sparingly in Water
Experimental

Stability
Hygroscopic; Sensitive to

strong oxidizers
Chemical Structure

GHS Hazard Classification
Signal Word:WARNING

Hazard Class Code Statement
Mechanism of
Action

Skin Irritation H315
Causes skin irritation.

[1]

Acidic hydrolysis of

skin lipids; pH < 3 on

moist skin.

Eye Irritation H319
Causes serious eye

irritation.[1][2]

Direct protonation of

corneal proteins;

micro-abrasion.

STOT-SE H335
May cause respiratory

irritation.[1]

Inhalation of acidic

dust triggers mucosal

inflammation.
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Safe Handling Protocols: The "Self-Validating"
Workflow
Trustworthiness: A protocol is only safe if it accounts for the worst-case scenario. For this

compound, the primary risk is dust generation followed by inadvertent oxidation if stored

improperly.

A. Engineering Controls (Ventilation)
Standard: Handle only in a certified chemical fume hood with a face velocity of 0.5 m/s (100

fpm).

Rationale: The particle size of recrystallized benzoic acid derivatives often ranges from 10–

50 microns, making them easily airborne.

Validation Check: Use a "Kimwipe test" (tape a tissue strip to the sash) to visually confirm

inward airflow before opening the container.

B. Personal Protective Equipment (PPE) Matrix
Use the following decision logic to select PPE based on the solvent system used during

synthesis (solvents often facilitate skin absorption of the solute).

Solvent System Selection

Polar Protic
(MeOH, Water)

Polar Aprotic
(DMF, DMSO)

Chlorinated
(DCM, Chloroform)

Nitrile Gloves
(Double Gloving Recommended)

Low Permeation Risk

Butyl Rubber or
Silver Shield®

DMSO carries solute
through Nitrile

PVA or Viton®
Gloves

DCM degrades Nitrile
rapidly

Click to download full resolution via product page

Figure 1: PPE Selection Logic. Note that while the solid is manageable with Nitrile, dissolving it

in DMSO (common for bio-assays) requires Butyl rubber to prevent transdermal delivery of the

acid.
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Emergency Response & Spill Management
Expertise: Neutralization is preferred over simple absorption for acidic solids to prevent

downstream off-gassing in waste bins.

Protocol: "Isolate, Neutralize, Collect"
Isolate: Evacuate the immediate 3-meter radius. Don full PPE (including respiratory

protection if dust is visible).[3]

Neutralize (The Carbonate Method):

Do NOT use water initially (spreads the contamination).[4]

Cover the spill with Sodium Bicarbonate (NaHCO₃) or Calcium Carbonate.

Why? The weak base neutralizes the carboxylic acid (pKa ~2.9) without generating violent

heat, releasing harmless CO₂.

Collect: Once bubbling ceases (if wet) or after mixing (if dry), sweep into a hazardous waste

container labeled "Organic Acid Solids."

Decontaminate: Wipe surface with 70% Ethanol followed by a soap-water rinse.

Experimental Application: Synthesis & Reactivity
Context: This compound is frequently used to synthesize 2-chloro-5-(halomethyl)benzoic acids

or oxidized to 2-chloro-5-formylbenzoic acid. The hydroxymethyl group is the "reactive hot-

spot."

Workflow: Activation of the Hydroxyl Group
The following diagram illustrates the safety checkpoints when converting the hydroxymethyl

group to a bromide (Appel Reaction conditions) or chloride, a common step in drug synthesis.
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Start: 2-Chloro-5-(hydroxymethyl)
benzoic acid

Add Reagent:
SOCl2 or CBr4/PPh3

RISK: Exothermic Gas Release
(SO2/HCl)

Control: Trap System +
Dropwise Addition at 0°C

Mitigation

Intermediate:
Benzyl Halide Species

RISK: Lachrymator Potency
(Benzyl halides are tear agents)

Control: Quench with NaHCO3
Keep in Hood

Mitigation

Product Isolation

Click to download full resolution via product page

Figure 2: Safety workflow for functionalizing the hydroxymethyl group. Note the transition from

an Irritant (Starting Material) to a potential Lachrymator (Product).
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Storage & Stability[8]
Temperature: Store at 2–8°C. While the acid is stable at room temperature, the

hydroxymethyl group can slowly autoxidize to the aldehyde upon prolonged exposure to air

and light.

Atmosphere: Store under Argon or Nitrogen if maintaining high purity (>99%) for extended

periods.

Incompatibilities: Strong oxidizing agents (e.g., KMnO₄, CrO₃) and strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1427052/docs#technical-guide-safety-handling-of-2-
chloro-5-hydroxymethyl-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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